Cas no 881375-77-5 (4-DIBENZOTHIOPHENEOL, 1-NITRO-)

• Product Name: 4-DIBENZOTHIOPHENEOL, 1-NITRO-
• CAS No: 881375-77-5
• MF: C₁₂H₇NO₃S
• MW: 245.253881692886
• MDL: MFCD30291517
• CID: 3307409
• PubChem ID: 49857085
• Update Time: 2025-07-09

4-DIBENZOTHIOPHENEOL, 1-NITRO- Chemical and Physical Properties

Names and Identifiers

• 4-DIBENZOTHIOPHENEOL, 1-NITRO-
• Dibenzothiophene-4-ol, 1-nitro-
• 1-nitrodibenzothiophen-4-ol
• CS-0457769
• MFCD30291517
• LYQUQDLMNPGFSS-UHFFFAOYSA-N
• 881375-77-5
• SCHEMBL3292618
• 1-Nitro-dibenzothiophen-4-ol
• SY282551
• 1-Nitrodibenzo[b,d]thiophen-4-ol

• MDL： MFCD30291517
• Inchi： 1S/C12H7NO3S/c14-9-6-5-8(13(15)16)11-7-3-1-2-4-10(7)17-12(9)11/h1-6,14H
• InChI Key： LYQUQDLMNPGFSS-UHFFFAOYSA-N
• SMILES： C12=C(O)C=CC([N+]([O-])=O)=C1C1=CC=CC=C1S2

Computed Properties

• Exact Mass: 245.01466426Da
• Monoisotopic Mass: 245.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on 4-DIBENZOTHIOPHENEOL, 1-NITRO-

4-DIBENZOTHIOPHENEOL, 1-NITRO- (CAS No. 881375-77-5): A Comprehensive Overview in Modern Chemical Research

The compound 4-Dibenzo[b,d]thiopheneol, 1-nitro- (CAS No. 881375-77-5) represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound, characterized by its nitro and hydroxyl functional groups, has garnered significant attention due to its unique structural and electronic properties. The nitro group introduces a region of high electron-withdrawing character, making the molecule a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

Recent advancements in chemical synthesis have enabled the efficient preparation of 4-Dibenzo[b,d]thiopheneol, 1-nitro-, opening new avenues for its exploration in drug discovery and material science. The structural motif of dibenzo[b,d]thiophene is known for its stability and versatility, often serving as a scaffold in the development of bioactive molecules. The presence of both nitro and hydroxyl groups on this aromatic system allows for diverse chemical transformations, including reduction, oxidation, and coupling reactions, which are pivotal in constructing more complex molecular architectures.

In the context of pharmaceutical research, the nitro group in 4-Dibenzo[b,d]thiopheneol, 1-nitro- plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly relevant in the design of organic semiconductors and catalysts, where precise control over electron density is essential. Moreover, the hydroxyl group provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules through etherification, esterification, or other covalent linkages.

The synthesis of 4-Dibenzo[b,d]thiopheneol, 1-nitro- has been refined through multiple pathways, including nitration of pre-formed dibenzo[b,d]thiophene derivatives and subsequent hydroxylation. These synthetic strategies leverage modern catalytic systems and green chemistry principles to enhance yield and selectivity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce nitrogen-containing functionalities at specific positions on the dibenzo[b,d]thiophene core, thereby tailoring the molecular properties for targeted applications.

One of the most compelling aspects of 4-Dibenzo[b,d]thiopheneol, 1-nitro- is its potential as a building block in medicinal chemistry. The nitro group can be selectively reduced to an amine or further transformed into other nitrogen-containing heterocycles, which are prevalent in many bioactive compounds. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and therapeutic efficacy. These characteristics make it an attractive candidate for developing novel therapeutic agents targeting various diseases.

The application of computational methods has further accelerated the exploration of 4-Dibenzo[b,d]thiopheneol, 1-nitro-. Molecular modeling studies have provided insights into its interactions with biological receptors and enzymes, aiding in the rational design of derivatives with improved pharmacological profiles. Furthermore, density functional theory (DFT) calculations have been utilized to predict the electronic structure and reactivity of this compound, guiding synthetic efforts towards optimal molecular configurations.

In conclusion, 4-Dibenzo[b,d]thiopheneol, 1-nitro- (CAS No. 881375-77-5) stands as a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and functional groups offer unparalleled opportunities for innovation in drug discovery and material science. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play a significant role in advancing our understanding of molecular interactions and developing next-generation therapeutics.